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Compound of Interest

Compound Name: Z-Pro-leu-gly-oet

Cat. No.: B15545818

Introduction

Z-Pro-Leu-Gly-OEt is a synthetic tripeptide derivative utilized in a variety of biochemical and
pharmaceutical research applications.[1][2] Its structure, comprising a proline, leucine, and
glycine sequence with an N-terminal benzyloxycarbonyl (Z) protecting group and a C-terminal
ethyl ester (OEt), makes it a valuable building block in peptide synthesis.[1] Researchers
leverage Z-Pro-Leu-Gly-OEt in drug development, particularly in oncology and immunology,
and as a tool in molecular biology to investigate protein interactions and cellular mechanisms.
[1][3] The ethyl ester form helps to enhance its solubility and bioavailability in experimental
settings.[1]

Proper preparation of a stock solution is a critical first step for ensuring the accuracy and
reproducibility of experimental results. Dimethyl sulfoxide (DMSQO) is a common solvent for
dissolving peptides due to its high solubilizing power. This document provides a detailed
protocol for the preparation, storage, and handling of Z-Pro-Leu-Gly-OEt stock solutions in
DMSO for research applications.

Quantitative Data Summary

For accurate preparation of solutions, the following properties of Z-Pro-Leu-Gly-OEt are
essential.
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Property Value Reference
Molecular Formula C23H33N306 [1114]
Molecular Weight 447.52 g/mol [1][4]
Appearance Solid [1]

Melting Point 151 -152°C [1]

Purity > 99% [1]
Recommended Storage (Solid) <-10°C [1]

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol outlines the steps to prepare a 10 mM stock solution of Z-Pro-Leu-Gly-OEt in
DMSO. Adjust calculations accordingly for different desired concentrations.

1. Materials and Equipment

e Z-Pro-Leu-Gly-OEt (solid powder)

o Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)
e Analytical balance

» Microcentrifuge tubes or amber glass vials

e Pipettes (P1000, P200, P20) and sterile tips

» Vortex mixer

o Personal Protective Equipment (PPE): Lab coat, safety glasses, and chemical-resistant
gloves

2. Safety Precautions

¢ Work in a well-ventilated area or a chemical fume hood.
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 DMSO can facilitate the absorption of substances through the skin. Avoid direct contact by
wearing appropriate gloves.

e Consult the Safety Data Sheet (SDS) for Z-Pro-Leu-Gly-OEt and DMSO before handling.

3. Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example for 1 mL of a 10 mM stock solution:

o Mass (mg) =10 mM x 1 mL x 447.52 g/mol / 1000

o Mass (mg) =4.475 mg

4. Step-by-Step Procedure

o Equilibration: Before opening, allow the vial of Z-Pro-Leu-Gly-OEt to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation of moisture.

o Weighing: Carefully weigh out the calculated amount (e.g., 4.475 mg) of the solid peptide on
an analytical balance and transfer it to a sterile microcentrifuge tube or vial.

e Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the
peptide.

» Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. If necessary, gentle warming in a 37°C water bath can aid dissolution.
Visually inspect the solution against a light source to ensure there are no visible particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the peptide, divide the
stock solution into smaller, single-use aliquots (e.g., 20 pL or 50 pL) in sterile microcentrifuge
tubes.[5]
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+ Storage: Store the aliquots upright in a freezer at -20°C or -80°C for long-term storage.[5]
Properly label all tubes with the compound name, concentration, solvent, and date of
preparation. While specific stability data in DMSO is not widely published, storing in single-
use aliquots at low temperatures is the best practice.[5]

Diagrams and Workflows

The following diagrams illustrate the general workflow for preparing and utilizing the peptide
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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